Cas no 3839-20-1 (5-cyanonaphthalene-1-carboxylic acid)

5-cyanonaphthalene-1-carboxylic acid Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 5-cyano-
• 5-cyano-1-naphthoic acid
• 5-cyanonaphthalene-1-carboxylic acid
• AKOS006280108
• SB12590
• 3839-20-1
• DTXSID60474743
• SCHEMBL12212891
• 5-cyano-1-naphthoicacid
• DB-069685
• CS-0184722
• 5-CYANONAPHTHALENE-1-CARBOXYLIC ACID
• +Expand

• MDL： MFCD01464145
• InChIKey： YBVPGIIGESADCT-UHFFFAOYSA-NCopyCopied
• Inchi： InChI=1S/C12H7NO2/c13-7-8-3-1-5-10-9(8)4-2-6-11(10)12(14)15/h1-6H,(H,14,15)CopyCopied
• SMILES： OC(=O)C1=C2C=CC=C(C#N)C2=CC=C1

Computed Properties

• Exact Mass: 197.04771
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 197.047678466g/mol
• Heavy Atom Count: 15
• Complexity: 304
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• LogP: 2.40968
• PSA: 61.09
• Boiling Point: 450.969 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 226.538 °C
• Density: 1.36